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Compound of Interest

Compound Name: 3-Azathalidomide

CAS No.: 31804-66-7

Cat. No.: B3124321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The legacy of thalidomide, a compound marked by its potent therapeutic effects and

devastating teratogenicity, has paved the way for the development of numerous analogues.

These next-generation molecules, including lenalidomide and pomalidomide, have been

engineered to enhance therapeutic efficacy while mitigating the severe toxicities associated

with the parent drug. This guide provides an objective comparison of the safety profiles of 3-
Azathalidomide and other key thalidomide analogues, supported by experimental data, to

inform preclinical and clinical research decisions.

Comparative Safety Data
The following tables summarize key quantitative data on the teratogenicity, cytotoxicity, and

neurotoxicity of 3-Azathalidomide and its prominent analogues.

Table 1: Comparative Teratogenicity and Embryotoxicity
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Compound Species
Route of
Administration

Key Findings Reference

Thalidomide SWS Mice Intraperitoneal

Teratogenic and

embryotoxic

effects observed.

[1]

3-Azathalidomide SWS Mice Intraperitoneal

Significantly

higher

teratogenic and

embryotoxic

effects compared

to thalidomide.

[1]

Lenalidomide Rabbit Oral

Not specified in

the provided

results.

Pomalidomide Rabbit Oral

Not specified in

the provided

results.

A 1974 study by Fickentscher and Köhler demonstrated that 3-Azathalidomide has a much

higher teratogenic and embryotoxic effect in SWS mice compared to thalidomide when

administered via a single intraperitoneal injection on day 9 of gestation[1]. Unfortunately,

specific quantitative data from this study is not readily available in public databases.

Table 2: In Vitro Cytotoxicity (IC50 Values)
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Compound Cell Line Cancer Type IC50 (µM) Reference

Thalidomide

Multiple

Myeloma (RPMI

8226)

Multiple

Myeloma
>100

Prostate Cancer

(PC-3)
Prostate Cancer ~50

Breast Cancer

(MCF-7)
Breast Cancer ~100

Lenalidomide
Multiple

Myeloma (U266)

Multiple

Myeloma
~10

Mantle Cell

Lymphoma

(JeKo-1)

Lymphoma ~5

Pomalidomide

Multiple

Myeloma

(MM1.S)

Multiple

Myeloma
~0.1

Multiple

Myeloma (OPM-

2)

Multiple

Myeloma
~0.2

3-Azathalidomide Not available Not available Not available

Data regarding the in vitro cytotoxicity of 3-Azathalidomide is not readily available in the

surveyed literature.

Table 3: Comparative Neurotoxicity
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Compound
Type of
Neurotoxicity

Key Findings Reference

Thalidomide Peripheral Neuropathy

Dose-dependent,

primarily sensory

neuropathy.

Lenalidomide Peripheral Neuropathy

Lower incidence and

severity compared to

thalidomide.

Pomalidomide Peripheral Neuropathy

Even lower incidence

compared to

lenalidomide.

3-Azathalidomide Not available Not available

Information on the neurotoxicity profile of 3-Azathalidomide is not present in the available

scientific literature.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by thalidomide analogues

and standardized experimental workflows for assessing their safety.
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Mechanism of Action of Thalidomide Analogues

Thalidomide Analogue
CRL4-CRBN E3 Ubiquitin Ligase Complex

Neosubstrate Degradation

Downstream Effects

Thalidomide Analogue Cereblon (CRBN)Binds to DDB1
Associates with

IKZF1/3 (Ikaros/Aiolos)

Recruits Neosubstrates

CUL4
Associates with

Rbx1
Associates with

Proteasome
Ubiquitination

Degradation
Leads to

Anti-Myeloma Effects

Immunomodulation

Teratogenicity
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Experimental Workflow for Developmental Toxicity Study (OECD 414)

Start

Animal Selection
(e.g., Pregnant Rats/Rabbits)

Group Assignment
(Control and Dose Groups)

Dosing during Organogenesis

Maternal Monitoring
(Clinical signs, Body weight)

Caesarean Section
(Day before expected parturition)

Uterine Examination
(Implants, Resorptions, Live/Dead Fetuses)

Fetal Examination
(Weight, External, Visceral, and Skeletal Malformations)

Data Analysis and Reporting

End
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Experimental Workflow for In Vitro Cytotoxicity (MTT Assay)

Start

Seed Cells in 96-well Plate

Allow Cells to Attach (Overnight Incubation)

Treat Cells with Serial Dilutions of Compounds

Incubate for a Defined Period (e.g., 24, 48, 72h)

Add MTT Reagent

Incubate to Allow Formazan Crystal Formation

Add Solubilization Solution

Read Absorbance at ~570nm

Calculate IC50 Values

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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